Cas no 62298-89-9 (4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo-)

4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo- structure
62298-89-9 structure
Product Name:4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo-
CAS No:62298-89-9
MF:C17H14ClNOS2
MW:347.882160663605
CID:450179
PubChem ID:71387765
Update Time:2025-04-19

4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo-
    • 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
    • 62298-89-9
    • DTXSID40809872
    • Inchi: 1S/C17H14ClNOS2/c18-14-8-6-13(7-9-14)15(10-12-4-2-1-3-5-12)19-16(20)11-22-17(19)21/h1-9,15H,10-11H2
    • InChI Key: XXECENWOPGLAQD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CC1C=CC=CC=1)N1C(=S)SCC1=O

Computed Properties

  • Exact Mass: 347.02072
  • Monoisotopic Mass: 347.0205341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31
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